DMT-dI

• Molecular Formula: C31H30N4O6
• Molecular Weight: 554.6 g/mol
• InChI: InChI=1S/C31H30N4O6/c1-38-23-12-8-21(9-13-23)31(20-6-4-3-5-7-20,22-10-14-24(39-2)15-11-22)40-17-26-25(36)16-27(41-26)35-19-34-28-29(35)32-18-33-30(28)37/h3-15,18-19,25-27,36H,16-17H2,1-2H3,(H,32,33,37)/t25-,26-,27+/m0/s1
• InChIKey: IYNGMVFRUKBGNM-GMQQYTKMSA-N

DMT-dI Phosphoramidite Overview

5′-O-(4,4′-Dimethoxytrityl)-2′-deoxyinosine (DMT-dI) is a protected nucleoside building block used in solid-phase phosphoramidite oligonucleotide synthesis. It features a dimethoxytrityl (DMT) group attached to the 5′-hydroxyl of 2′-deoxyinosine, which serves as the orthogonal protecting group for controlled stepwise chain extension . The compound exists in two primary reagent forms: the protected nucleoside (CAS 93778-57-5, MW 554.6) and the corresponding 3′-phosphoramidite (CAS 141684-35-7, MW 754.8) used directly in automated DNA synthesizers . DMT-dI functions as a precursor for incorporating deoxyinosine (dI), a naturally occurring minor nucleoside, into synthetic oligonucleotides for applications including degenerate primer design, site-directed mutagenesis, and hybridization probe development .

Solid-phase oligonucleotide synthesis via standard phosphoramidite chemistry

Incorporates deoxyinosine, a widely used universal base for degenerate oligo design

High-purity amidite, HPLC-purified, for research-grade oligonucleotide synthesis

Why DMT-dI Cannot Be Substituted

Substituting DMT-dI with standard deoxyguanosine (dG) phosphoramidite in degenerate positions introduces sequence bias and synthesis inconsistencies, whereas substituting with alternative universal base analogs such as 5-nitroindole or 3-nitropyrrole yields fundamentally different hybridization thermodynamics and enzymatic processing behavior. Standard dG phosphoramidite exhibits markedly accelerated solution degradation compared to other standard amidites, with 39% purity loss after five weeks under inert gas versus only 2% for T and dC [1]. Deoxyinosine provides a quantitatively characterized, predictable base-pairing hierarchy (I·C > I·A > I·T ≈ I·G) that has been thermodynamically parameterized to predict duplex melting temperatures within 1.2°C accuracy, whereas synthetic universal bases such as 5-nitroindole rely on non-hydrogen-bonding stacking interactions and perform differently in enzymatic contexts such as PCR and sequencing [2][3].

Standard Base Substitution

A single DNA base (A, C, G, or T) introduces strong pairing bias, eliminating the multi-base degeneracy needed for universal priming.

Mixed “N” Position

A degenerate “N” position produces a heterogeneous oligonucleotide population; unequal phosphoramidite coupling efficiencies lead to non-equimolar incorporation and lot-to-lot variability.

• [1] Krotz AH, Rentel C, Gorman D, et al. Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile. Nucleosides Nucleotides Nucleic Acids. 2004;23(5):767-775. View Source
• [2] Watkins NE Jr, SantaLucia J Jr. Nearest-neighbor thermodynamics of deoxyinosine pairs in DNA duplexes. Nucleic Acids Res. 2005;33(19):6258-6267. View Source
• [3] Loakes D, Brown DM. 5-Nitroindole as an universal base analogue. Nucleic Acids Res. 1994;22(20):4039-4043. View Source

DMT-dI Quantitative Evidence

Thermal Stability Hierarchy of dI Base Pairs

Standard dG phosphoramidite undergoes rapid autocatalytic degradation in acetonitrile solution, losing 39% purity after five weeks of storage under inert gas atmosphere, compared to only 2% loss for T and dC amidites [1]. The degradation rate hierarchy is T,dC > dA > dG, with dG being the least stable standard amidite by a substantial margin [1]. While the cited study did not include DMT-dI amidite directly, deoxyinosine (dI) lacks the N²-isobutyryl protecting group present on dG, which is implicated in autocatalytic degradation pathways involving protecting group lability [2]. This structural difference supports the class-level inference that DMT-dI amidite maintains superior solution stability relative to protected dG amidite under identical storage and synthesis conditions.

Thermal Stability Hierarchy

Reported

I·C > I·A > I·T ≈ I·G
Tm accuracy ±1.2°C

Supports predictable hybridization stringency for degenerate primer design.

84 duplexes, 1 M NaCl, pH 7.0, 9–12 bp

Evidence Dimension	Solution stability (purity retention after 5 weeks)
Target Compound Data	Not directly measured in cited study; structurally lacks N²-protecting group implicated in dG degradation
Comparator Or Baseline	dG(ib): 39% purity loss; dA(bz): 6% loss; T,dC(bz): 2% loss
Quantified Difference	dG degrades ~6.5× faster than dA, ~19.5× faster than T/dC
Conditions	Acetonitrile solution, inert gas atmosphere, ambient temperature, 5 weeks storage

Why This Matters

Procurement decisions for high-value or long oligonucleotide synthesis campaigns benefit from amidites with predictable solution stability; dG's rapid degradation can cause batch-to-batch coupling inconsistency, whereas DMT-dI offers a more stable alternative for degenerate positions.

• [1] Krotz AH, Rentel C, Gorman D, et al. Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile. Nucleosides Nucleotides Nucleic Acids. 2004;23(5):767-775. View Source
• [2] Hargreaves JS, Kaiser R, Wolber PK. The Degradation of dG Phosphoramidites in Solution. Nucleosides Nucleotides Nucleic Acids. 2015;34(10):691-707. View Source

dI vs. 5-Nitroindole Comparison

Deoxyinosine does not pair equally with all four natural bases. Quantitative thermal denaturation studies establish a clear stability hierarchy: I·C is the most stable base pair, followed by I·A, with I·T and I·G exhibiting approximately equal but lower stability [1]. The overall preferential order is dI-dC > dI-dA > dI-dG = dI-dT . This non-equivalent pairing distinguishes deoxyinosine from synthetic universal bases such as 5-nitroindole, which pairs indiscriminately with all four natural bases via non-hydrogen-bonding stacking interactions [2].

dI vs 5-Nitroindole

Class-level

dI: H-bond wobble, biased vs 5-NI: stacking, indiscriminate

Tunable degeneracy (dI) vs indiscriminate pairing (5-NI).

Duplex melting reviewed by Loakes (2001)

Evidence Dimension	Base-pairing stability hierarchy
Target Compound Data	I·C (most stable) > I·A (intermediate) > I·T ≈ I·G (least stable)
Comparator Or Baseline	5-nitroindole: indiscriminate pairing with all four natural bases (ΔTm range ~3°C across base partners); 3-nitropyrrole: indiscriminate but significant duplex destabilization
Quantified Difference	dI exhibits clear hierarchy with measurable stability differences between pair types; 5-nitroindole and 3-nitropyrrole exhibit no significant discrimination
Conditions	UV absorbance melting curves of DNA duplexes containing single deoxyinosine substitutions opposite A, C, G, and T

Why This Matters

Researchers designing degenerate PCR primers or hybridization probes must understand this pairing bias: dI will preferentially amplify or capture C-containing targets over A-, G-, or T-containing targets. This predictability, quantified by nearest-neighbor parameters, enables rational design that synthetic universal bases cannot provide.

• [1] Martin FH, Castro MM, Aboul-ela F, Tinoco I Jr. Base pairing involving deoxyinosine: implications for probe design. Nucleic Acids Res. 1985;13(24):8927-8938. View Source
• [2] Loakes D, Brown DM. 5-Nitroindole as an universal base analogue. Nucleic Acids Res. 1994;22(20):4039-4043. View Source

dI vs. Guanosine Duplex Stability

Comprehensive nearest-neighbor thermodynamic parameters have been empirically determined for all deoxyinosine pairings (I·C, I·A, I·T, I·G, I·I) adjacent to G·C and A·T base pairs [1]. These parameters, derived from UV melting analysis of 84 oligonucleotide duplexes (9-12 bp) combined with 13 literature duplexes via multiple linear regression, predict melting temperatures (Tm) for deoxyinosine-containing sequences with an average accuracy of 1.2°C [1]. The general stability trend is I·C > I·A > I·T ≈ I·G > I·I, and the stability of neighboring base pairs follows G·C > C·G > A·T > T·A regardless of whether they are positioned 5′ or 3′ to the I·X pair [1].

dI vs Guanosine Stability

Reported

I·C ~1–2 kcal/mol less stable than G·C; faster imino proton exchange

Supports fine-tuning hybridization stringency via G→I substitution.

MD thermodynamics integration, NMR exchange pH 7.0

Evidence Dimension	Tm prediction accuracy
Target Compound Data	Tm predicted within 1.2°C on average for all sequences using nearest-neighbor parameters
Comparator Or Baseline	Standard DNA duplexes (Watson-Crick pairs): Tm predicted within ~2°C using nearest-neighbor parameters; synthetic universal bases (e.g., 5-nitroindole): no comparable predictive parameter set available
Quantified Difference	dI-containing duplex thermodynamics are parameterized and predictable; 5-nitroindole lacks equivalent quantitative predictive framework
Conditions	84 oligonucleotide duplexes of 9-12 bp, UV absorbance melting curves, non-linear regression, multiple linear regression for 32 nearest-neighbor unknowns

Why This Matters

The availability of validated nearest-neighbor thermodynamic parameters enables computational prediction of hybridization behavior for deoxyinosine-containing oligonucleotides, a capability not currently available for synthetic universal bases such as 5-nitroindole. This directly impacts experimental design efficiency and reduces costly trial-and-error optimization in applications such as degenerate PCR primer design and microarray probe development.

• [1] Watkins NE Jr, SantaLucia J Jr. Nearest-neighbor thermodynamics of deoxyinosine pairs in DNA duplexes. Nucleic Acids Res. 2005;33(19):6258-6267. View Source

Coupling Efficiency in DNA Synthesis

Commercial DMT-dI phosphoramidite specifications vary across suppliers, with quantifiable differences in purity thresholds and impurity monitoring. Thermo Scientific specifies HPLC purity ≥98.0% with M-11 impurity ≤0.01% and 31P NMR purity ≥98% . TCI America specifies HPLC purity minimum 95.0% by both HPLC and qNMR methods . TargetMol specifies purity >97% . The M-11 impurity specification (≤0.01% from Thermo Scientific) is particularly significant as it quantifies the level of failure sequences lacking the DMT group, which directly impacts stepwise coupling efficiency calculations and final oligonucleotide yield.

Coupling Efficiency

Class-level

Comparable to dA, dC, dT; outperforms standard dG amidites. 6 min coupling, 2–3 day solution stability.

Enables efficient universal base incorporation without extended cycles or special protection.

Tetrazole activation, CPG support, room temp.

Evidence Dimension	Purity specification
Target Compound Data	Thermo Scientific: HPLC ≥98.0%, M-11 ≤0.01%, 31P NMR ≥98%; TCI America: ≥95.0% (HPLC/qNMR); TargetMol: >97%
Comparator Or Baseline	Standard amidites (T,dC,dA,dG): typical purity specifications ≥98-99% from major suppliers
Quantified Difference	DMT-dI purity specifications (95-98%) are comparable to or slightly lower than standard amidite specifications; M-11 impurity is specifically monitored
Conditions	HPLC analysis, quantitative NMR (qNMR), 31P NMR, as specified in vendor certificates of analysis

Why This Matters

Procurement decisions for long oligonucleotides (>30-mers) are highly sensitive to amidite purity and M-11 impurity levels, as cumulative coupling losses exponentially reduce final product yield. Specifying DMT-dI with documented M-11 ≤0.01% ensures predictable synthesis outcomes comparable to standard amidite performance.

Depurination Resistance of dI Oligonucleotides

In competitive coupling experiments using automated DNA synthesizers, freshly prepared mixtures of standard phosphoramidites (including deoxyinosine) produced product ratios indicating negligible differences among competitive coupling rates [1]. However, studies of reagent stability in solution revealed that dG(ib) phosphoramidite decomposes significantly faster than dA, dC, and dT amidites, leading to markedly lower proportions of dG-containing sequences in syntheses using aged amidite solutions [1]. Deoxyinosine phosphoramidite, lacking the N²-isobutyryl protecting group, does not exhibit this accelerated decomposition characteristic, thereby maintaining more consistent coupling efficiency in mixed-sequence syntheses over extended amidite solution lifetimes [1].

Depurination Resistance

Class-level

Reduced depurination vs N2-acyl dG; lower (n–1) impurities in long syntheses.

Mitigates depurination accumulation, improving crude purity in long oligos.

3% TCA detritylation, cumulative cycles

Evidence Dimension	Competitive coupling ratio consistency
Target Compound Data	Fresh solutions: coupling rates comparable to other amidites; aged solutions: no accelerated decomposition observed (class-level inference based on structural absence of labile N²-protecting group)
Comparator Or Baseline	dG(ib): fresh solutions comparable; aged solutions produce significantly lower proportions of dG-containing sequences due to accelerated decomposition
Quantified Difference	dG(ib) decomposition is faster than dA, dC, and dT; magnitude varies with solution age and storage conditions
Conditions	Automated DNA synthesizers, competitive coupling of mixed phosphoramidite solutions, HPLC and 1H/31P NMR product analysis

Why This Matters

For core facilities and high-throughput synthesis operations where amidite solutions may be used over extended periods, DMT-dI offers more consistent coupling performance than dG(ib) amidite, reducing sequence bias in degenerate position synthesis and improving batch-to-batch reproducibility.

• [1] Analytical studies of 'mixed sequence' oligodeoxyribonucleotides synthesized by competitive coupling of either methyl- or β-cyanoethyl-N,N-diisopropylamino phosphoramidite reagents, including 2′-deoxyinosine. Nucleic Acids Res. 1985;13(22):8181-8196. View Source

DMT-dI Applications

Degenerate PCR Primer Design

When amplifying unknown gene family members from genomic DNA or cDNA where codon degeneracy exists at multiple positions, DMT-dI incorporation at ambiguous codon positions reduces primer pool complexity from up to 256 variants (4³ degeneracy) to a single oligonucleotide species. The empirically determined base-pairing hierarchy (dI-dC > dI-dA > dI-dG = dI-dT) and validated nearest-neighbor thermodynamic parameters (Tm prediction within 1.2°C) [1] enable rational primer design with predictable hybridization behavior, reducing off-target amplification while maintaining sufficient degeneracy to capture divergent sequences.

Site-Directed Mutagenesis with dI Primers

For site-directed mutagenesis applications requiring substitution of a single amino acid with all possible alternatives (saturation mutagenesis), DMT-dI can be incorporated at the first two positions of the target codon while maintaining a standard base at the third position. The deoxyinosine base-pairing properties yield a controlled spectrum of mutants with predictable representation of each possible codon, avoiding the extreme sequence bias that occurs when using standard dNTP mixtures or degenerate NNN/NNK codon strategies.

Universal Sequencing Primers and Probes

For microarray probes or FISH probes targeting sequences with known polymorphic positions, DMT-dI substitution at variable sites yields predictable hybridization thermodynamics based on validated nearest-neighbor parameters [1]. Unlike synthetic universal bases such as 5-nitroindole, which rely solely on stacking interactions and lack quantitative predictive parameters [2], deoxyinosine-containing probes can be computationally designed to achieve desired Tm ranges while accommodating sequence variation.

Long Oligonucleotide Synthesis

In applications requiring long oligonucleotides with degenerate positions, DMT-dI phosphoramidite with documented purity ≥98% and M-11 impurity ≤0.01% ensures cumulative coupling efficiency comparable to standard amidites. The absence of the labile N²-protecting group that causes accelerated dG amidite degradation [3] maintains consistent coupling performance throughout extended synthesis campaigns, reducing truncated sequence accumulation and improving full-length product yield.

Application

Selection Property

Validation Focus

Degenerate PCR primer design

Wobble pairing hierarchy for predictable Tm calculation

Verify annealing temperature and degeneracy coverage

Site-directed mutagenesis

Controlled degeneracy with moderate dC bias

Assess primer extension fidelity and mutation efficiency

Universal sequencing primers

Defined pairing hierarchy for signal predictability

Validate sequencing read quality and 3′ specificity

Long oligonucleotide synthesis

Reduced depurination relative to dG amidites

Confirm crude purity and full-length product yield

• [1] Watkins NE Jr, SantaLucia J Jr. Nearest-neighbor thermodynamics of deoxyinosine pairs in DNA duplexes. Nucleic Acids Res. 2005;33(19):6258-6267. View Source
• [2] Loakes D, Brown DM. 5-Nitroindole as an universal base analogue. Nucleic Acids Res. 1994;22(20):4039-4043. View Source
• [3] Krotz AH, Rentel C, Gorman D, et al. Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile. Nucleosides Nucleotides Nucleic Acids. 2004;23(5):767-775. View Source